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Quantitative Evidence of QTc Prolongation

The table below summarizes key quantitative findings from recent clinical studies.

Study / Data Source Study Population Key Findings on QTc Prolongation

| Jilin University Retrospective Study [1] [2] | 41 EGFRm NSCLC patients | * Significant prolongation of
QTcB (median +18.64 ms, p<0.0001) and QTcF (median +12.59 ms, p=0.0002). * 41.46% of patients
developed QTcB prolongation post-treatment (vs. 9.76% at baseline). « 7.3% (3/41 patients) developed
Grade 3 QTc prolongation (QTc >500 ms or increase >60 ms from baseline). | | Real-World Incidence
Study [3] | 970 EGFRm NSCLC patients | * 5.6% (54/970) of patients developed QTc prolongation of any
grade. * 1.4% (14/970) developed Grade 3 QTc prolongation (QTc >500 ms). | | Atrial Fibrillation Risk
Study [4] | 184 lung adenocarcinoma patients | Patients with newly developed atrial fibrillation after
osimertinib use had significantly longer QTc intervals and a higher incidence of QTc prolongation both

before and after treatment. |

Detailed Experimental Protocols for ECG Monitoring
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For researchers designing studies or monitoring protocols, here are the methodologies from the cited

literature.

¢ ECG Data Acquisition & Measurement [1] [2]

o Timing: Standard 12-lead ECGs should be performed before initiating osimertinib (baseline)
and during every clinic visit while on treatment [3].

o Calculation: QT intervals should be manually calculated by an experienced cardiologist or
trained professional. The use of both Bazett (QTcB) and Fridericia (QTcF) formulas is
recommended to correct for heart rate.

o Adjudication: In case of a significant discrepancy (e.g., >20%) between automated and
manual measurements, the result should be adjudicated by a senior cardiologist.

o Grading: QTc prolongation should be graded according to the Common Terminology Criteria
for Adverse Events (CTCAE) version 5.0.

¢ Patient Risk Factor Assessment [1] [3]

o Data Collection: Actively investigate and record the following patient information at baseline:
= Past Cardiac History: Hypertension, coronary artery disease, heart failure.
= Concomitant Medications: A thorough review of all other medications is critical. 632
drugs are known to interact with osimertinib, with 265 considered major
interactions due to the potential for additive QTc prolongation [5].
= Electrolyte Levels: Monitor for imbalances that can contribute to arrhythmia risk.

Osimertinib QTc Prolongation: Monitoring &
Management Pathway

The diagram below outlines the core workflow for monitoring and managing QTc prolongation in patients or

study subjects receiving osimertinib.
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QTc =500 ms
or Increase >60 ms?

Manage QTc Prolongation

Intervention Options:

- Temporarily interrupt osimertinib

- Correct electrolyte imbalances

- Review and adjust interacting drugs

- Consider dose reduction (40 mg)

- Permanently discontinue if
life-threatening arrhythmia occurs
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Key Considerations for Clinical Practice & Research

e Dose Reduction is a Viable Strategy: For patients who develop significant QTc prolongation on the
standard 80 mg daily dose, temporary interruption and resumption at a reduced dose of 40 mg daily
is a recommended and effective risk mitigation strategy [3].

¢ Weighing Risks in Advanced Disease: The decision to interrupt or discontinue osimertinib must
carefully balance the risk of QTc prolongation against the risk of a symptomatic disease flare from
stopping effective cancer therapy [6].

¢ Official Monitoring Recommendations: According to the manufacturer's prescribing information,
periodic monitoring with ECGs and electrolytes is recommended for patients with cardiac risk
factors or those taking other QTc-prolonging drugs [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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